Cas no 6981-15-3 (2-chloro-5-methoxy-1,3-dimethylbenzene)
6981-15-3 structure
Product Name:2-chloro-5-methoxy-1,3-dimethylbenzene
CAS No:6981-15-3
MF:C9H11ClO
MW:170.636041879654
CID:1739574
PubChem ID:598497
Update Time:2025-04-21
2-chloro-5-methoxy-1,3-dimethylbenzene Chemical and Physical Properties
Names and Identifiers
-
- 2-chloro-5-methoxy-1,3-dimethylbenzene
- 4-Chloro-3,5-dimethylphenyl methyl ether
- benzene, 2-chloro-5-methoxy-1,3-dimethyl-
- 2-Chloro-5-methoxy-1,3-dimethylbenzene #
- AKOS006228908
- 4-CHLORO-3,5-DIMETHYLANISOLE
- Anisole, 4-chloro-, 3,5-dimethyl-
- SCHEMBL3749321
- 6981-15-3
- DTXSID10344644
-
- Inchi: 1S/C9H11ClO/c1-6-4-8(11-3)5-7(2)9(6)10/h4-5H,1-3H3
- InChI Key: XPKNQQCTKKHCHV-UHFFFAOYSA-N
- SMILES: ClC1C(C)=CC(=CC=1C)OC
Computed Properties
- Exact Mass: 170.04993
- Monoisotopic Mass: 170.0498427g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 115
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- Density: 1.08
- Boiling Point: 237.7°C at 760 mmHg
- Flash Point: 102.2°C
- Refractive Index: 1.513
- PSA: 9.23
2-chloro-5-methoxy-1,3-dimethylbenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR957064-1g |
4-Chloro-3,5-dimethylanisole |
6981-15-3 | 95% | 1g |
£435.00 | 2024-05-25 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1595265-1g |
2-Chloro-5-methoxy-1,3-dimethylbenzene |
6981-15-3 | 98% | 1g |
¥3570.00 | 2024-05-03 | |
| Crysdot LLC | CD12041728-5g |
2-Chloro-5-methoxy-1,3-dimethylbenzene |
6981-15-3 | 95+% | 5g |
$904 | 2024-07-24 |
2-chloro-5-methoxy-1,3-dimethylbenzene Related Literature
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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